Cas no 116058-86-7 (2-chloro-4-prop-2-enylpyrimidine)
116058-86-7 structure
Product Name:2-chloro-4-prop-2-enylpyrimidine
CAS No:116058-86-7
MF:C7H7ClN2
MW:154.596880197525
CID:2614018
PubChem ID:13998553
Update Time:2025-04-21
2-chloro-4-prop-2-enylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-prop-2-enylpyrimidine
- DTXSID10553956
- DTXCID40504739
- SCHEMBL595527
- 2-Chloro-4-(prop-2-en-1-yl)pyrimidine
- 116058-86-7
-
- Inchi: 1S/C7H7ClN2/c1-2-3-6-4-5-9-7(8)10-6/h2,4-5H,1,3H2
- InChI Key: GWDPYQZJSBHGQS-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(CC=C)=N1
Computed Properties
- Exact Mass: 154.0297759Da
- Monoisotopic Mass: 154.0297759Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.8Ų
2-chloro-4-prop-2-enylpyrimidine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
116058-86-7 (2-chloro-4-prop-2-enylpyrimidine) Related Products
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